Cas no 1555384-07-0 (8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine)

• Product Name: 8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
• CAS No: 1555384-07-0
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 4605850
• PubChem ID: 75469820
• Update Time: 2025-11-02

8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine Chemical and Physical Properties

Names and Identifiers

• 8-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
• 8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine

• Inchi： 1S/C10H13NS/c1-8-3-4-9-10(7-8)12-6-2-5-11-9/h3-4,7,11H,2,5-6H2,1H3
• InChI Key： CYZUZKUAVHWEHR-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=CC=2NCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Additional information on 8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine

8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine (CAS No. 1555384-07-0): A Comprehensive Overview

8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine (CAS No. 1555384-07-0) is a heterocyclic compound that has garnered significant interest in pharmaceutical and chemical research. This compound belongs to the benzothiazepine class, which is known for its diverse biological activities and potential therapeutic applications. The molecular structure of 8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine features a fused ring system incorporating sulfur and nitrogen atoms, making it a valuable scaffold for drug discovery.

The benzothiazepine core is a privileged structure in medicinal chemistry, often associated with central nervous system (CNS) modulation. Researchers have explored 8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine derivatives for their potential in addressing neurological disorders, a topic of high relevance given the growing global burden of CNS conditions. The compound's unique structure allows for interactions with various biological targets, including ion channels and receptors, which are critical in modern drug development.

In recent years, the demand for novel heterocyclic compounds like 8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine has increased due to their versatility in synthetic chemistry. The compound serves as a key intermediate in the synthesis of more complex molecules, particularly in the development of small-molecule therapeutics. Its structural features enable facile modifications, making it attractive for structure-activity relationship (SAR) studies in pharmaceutical research.

From a chemical perspective, 8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine exhibits interesting physicochemical properties. The presence of both sulfur and nitrogen atoms in its heterocyclic ring influences its electronic distribution, solubility, and reactivity. These characteristics are crucial for its behavior in biological systems and its potential as a drug-like molecule. Researchers often investigate such properties using computational chemistry tools, which are increasingly popular in modern drug design workflows.

The synthesis of 8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Recent advances in green chemistry have prompted investigations into more sustainable synthetic routes for such compounds, aligning with current trends in environmentally friendly pharmaceutical production. This aspect is particularly relevant as the chemical industry faces increasing pressure to reduce its environmental footprint.

In the context of drug discovery, 8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine derivatives have shown promise in various therapeutic areas. While specific applications are still under investigation, the benzothiazepine scaffold has been associated with potential activity against several biological targets. This has led to growing interest from both academic researchers and pharmaceutical companies exploring new treatment options for challenging medical conditions.

The market for specialized chemical intermediates like 8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine has expanded significantly, driven by the continuous need for novel compounds in drug development. Suppliers and manufacturers of such compounds must maintain strict quality control standards, particularly regarding purity and stability, to meet the exacting requirements of pharmaceutical applications. This attention to quality is essential given the compound's potential use in critical research and development processes.

Analytical characterization of 8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure accurate identification and purity assessment, which are fundamental for research applications. The compound's spectral properties are well-documented, facilitating its identification in complex mixtures and reaction monitoring.

From a regulatory perspective, 8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine is generally regarded as a research chemical with no known significant hazards when handled properly. However, as with all chemical substances, appropriate safety precautions should be observed during handling and storage. Researchers working with this compound should consult relevant safety data sheets and follow institutional guidelines for chemical management.

The future outlook for 8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine appears promising, particularly in the context of ongoing drug discovery efforts. As pharmaceutical research continues to explore new chemical spaces for therapeutic development, compounds with such versatile scaffolds are likely to remain in demand. The integration of modern technologies like artificial intelligence in molecular design may further unlock the potential of this and related heterocyclic compounds in addressing unmet medical needs.

In conclusion, 8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine (CAS No. 1555384-07-0) represents an important building block in medicinal chemistry with diverse potential applications. Its unique structural features, combined with the growing understanding of benzothiazepine pharmacology, position it as a compound of continuing interest to researchers across multiple disciplines. As scientific knowledge advances, this compound may contribute to the development of new therapeutic agents addressing some of today's most challenging health concerns.